Cas no 886505-55-1 (5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid)
5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid is a specialized organic compound featuring a thiophene-carboxylic acid backbone functionalized with a hydroxy-cyclohexylethynyl group. This structure imparts unique reactivity and potential applications in pharmaceutical and material science research. The presence of both carboxylic acid and hydroxyl groups enhances its versatility as a building block for synthetic modifications, enabling the formation of esters, amides, or other derivatives. The cyclohexylethynyl moiety contributes to steric and electronic effects, which may influence binding affinity or material properties. Its well-defined molecular architecture makes it suitable for use in targeted drug discovery, catalysis, or polymer development, where precise functionalization is critical.
886505-55-1 structure
Product Name:5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid
CAS No:886505-55-1
MF:C13H14O3S
MW:250.313462734222
CID:5032796
Update Time:2025-06-08
5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid
- 5-((1-Hydroxycyclohexyl)ethynyl)thiophene-2-carboxylic acid
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- Inchi： 1S/C13H14O3S/c14-12(15)11-5-4-10(17-11)6-9-13(16)7-2-1-3-8-13/h4-5,16H,1-3,7-8H2,(H,14,15)
- InChI Key： XKATZEZOSUITPY-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C#CC1(CCCCC1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- XLogP3: 2.6
- Topological Polar Surface Area: 85.8
5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD11031033-1g |
5-((1-Hydroxycyclohexyl)ethynyl)thiophene-2-carboxylic acid |
886505-55-1 | 97% | 1g |
$731 | 2024-07-18 |
5-(1-Hydroxy-cyclohexylethynyl)-thiophene-2-carboxylic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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